(2S)-2-{[(tert-butoxy)carbonyl]amino}-3,3,3-trifluoropropanoic acid

• IUPAC Name: (2S)-3,3,3-trifluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C8H12F3NO4/c1-7(2,3)16-6(15)12-4(5(13)14)8(9,10)11/h4H,1-3H3,(H,12,15)(H,13,14)/t4-/m0/s1
• InChI Key: DRKWWMGEXDHBSK-BYPYZUCNSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C(=O)O)C(F)(F)F
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](C(=O)O)C(F)(F)F
• Molecular Formula: C8H12F3NO4
• Molecular Weight: 243.18 g/mol

Description

(2S)-2-{[(tert-butoxy)carbonyl]amino}-3,3,3-trifluoropropanoic acid, also known as (2S)-2-{[(t-butoxy)carbonyl]amino}-3,3,3-trifluoropropanoic acid or (2S)-2-{[(Boc)amino]carbonyl}-3,3,3-trifluoropropanoic acid, is an organic compound used in a variety of scientific research applications. It is a chiral, non-racemic compound that contains a tert-butoxycarbonylamino group and a trifluoropropanoic acid group. It has a molecular formula of C8H14F3NO4 and a molecular weight of 247.2 g/mol.

Scientific Research Applications

(2S)-2-{[(tert-butoxy)carbonyl]amino}-3,3,3-trifluoropropanoic acid is widely used in scientific research applications, such as organic synthesis, peptide synthesis, and pharmaceutical synthesis. It is used as a reagent for the synthesis of peptides and other organic compounds, such as peptide amides, peptide acids, and peptide esters. It is also used in the synthesis of pharmaceuticals, such as antibiotics and antifungal agents.

Mechanism of Action

(2S)-2-{[(tert-butoxy)carbonyl]amino}-3,3,3-trifluoropropanoic acid acts as a nucleophile in organic synthesis reactions. It is capable of reacting with electrophiles, such as carboxylic acids, to form amides, esters, and other derivatives. It can also act as a catalyst in peptide synthesis reactions, allowing for the formation of peptide bonds.
Biochemical and Physiological Effects
(2S)-2-{[(tert-butoxy)carbonyl]amino}-3,3,3-trifluoropropanoic acid is not known to have any biochemical or physiological effects. It is not known to be toxic or to have any adverse effects on humans or other organisms.

Advantages and Limitations for Lab Experiments

The main advantage of (2S)-2-{[(tert-butoxy)carbonyl]amino}-3,3,3-trifluoropropanoic acid is its high reactivity, which makes it useful in a variety of organic synthesis reactions. It is also relatively stable and can be stored for long periods of time without decomposition. The main limitation of (2S)-2-{[(tert-butoxy)carbonyl]amino}-3,3,3-trifluoropropanoic acid is its low solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

Future research on (2S)-2-{[(tert-butoxy)carbonyl]amino}-3,3,3-trifluoropropanoic acid could focus on improving its solubility in aqueous solutions, as well as exploring its potential use in other organic synthesis reactions. Additionally, further research could be conducted to explore the potential use of (2S)-2-{[(tert-butoxy)carbonyl]amino}-3,3,3-trifluoropropanoic acid as a catalyst in peptide synthesis reactions. Finally, research could be conducted to investigate the possible biochemical and physiological effects of (2S)-2-{[(tert-butoxy)carbonyl]amino}-3,3,3-trifluoropropanoic acid.

Synthesis Methods

The synthesis of (2S)-2-{[(tert-butoxy)carbonyl]amino}-3,3,3-trifluoropropanoic acid is achieved via a three-step process. In the first step, a tert-butyl chloride is reacted with aqueous ammonia to form a tert-butoxycarbonylamine. In the second step, the tert-butoxycarbonylamine is reacted with trifluoroacetic anhydride to form the desired product. Finally, the product is purified by recrystallization and/or column chromatography.